4-chloro-N-(2-(3-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-[3-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C22H19ClN4O2S2/c23-16-7-5-15(6-8-16)21(29)24-9-11-27-13-19(17-3-1-2-4-18(17)27)31-14-20(28)26-22-25-10-12-30-22/h1-8,10,12-13H,9,11,14H2,(H,24,29)(H,25,26,28)
• InChI Key: NUURDCFFJQVXDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCNC(=O)C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC=CS4
• Molecular Formula: C22H19ClN4O2S2
• Molecular Weight: 471.0 g/mol

Description

4-chloro-N-(2-(3-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H19ClN4O2S2 and its molecular weight is 470.99. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A study highlighted the synthesis of pro-apoptotic indapamide derivatives as anticancer agents, where derivatives demonstrated significant proapoptotic activity on melanoma cell lines. Specifically, one compound exhibited anticancer activity with IC50 values of 85–95 µM against melanoma cancer cell line MDA–MB435. This compound was also investigated as inhibitors of human carbonic anhydrase isoforms, showing inhibitory effects with IC50 values between 0.72 and 1.60 µM (Ö. Yılmaz et al., 2015).

Anti-Inflammatory and Analgesic Agents

Research on novel compounds derived from visnagenone and khellinone indicated their potential as anti-inflammatory and analgesic agents. The study synthesized various derivatives and evaluated them for cyclooxygenase inhibition and analgesic activities, with some compounds showing significant activity comparable to standard drugs (A. Abu‐Hashem et al., 2020).

Antimicrobial Activity

Another study focused on the synthesis of novel 2-substituted-1H-benzimidazole derivatives, evaluating their antimicrobial activity against various pathogens. This research suggests the potential of structurally related compounds to serve as templates for developing new antimicrobial agents (Khaled R. A. Abdellatif et al., 2013).

Antiallergy Applications

N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and tested for antiallergy activity, showing significant potency in the rat PCA model. This suggests the relevance of thiazolyl compounds in designing antiallergy medications (K. D. Hargrave et al., 1983).

Enzyme Inhibition for Therapeutic Targets

The design and synthesis of compounds for enzyme inhibition, particularly targeting urease and alkaline phosphatase enzymes, have been explored. These enzymes are therapeutic targets for various diseases, indicating the potential medical applications of compounds with inhibitory properties (M. Nazir et al., 2018).